Cas no 1261794-46-0 (4-(Bromomethyl)-2-cyanobenzyl alcohol)

• Product Name: 4-(Bromomethyl)-2-cyanobenzyl alcohol
• CAS No: 1261794-46-0
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4963827
• Update Time: 2025-08-05

4-(Bromomethyl)-2-cyanobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-cyanobenzyl alcohol

• Inchi： 1S/C9H8BrNO/c10-4-7-1-2-8(6-12)9(3-7)5-11/h1-3,12H,4,6H2
• InChI Key： OWSQVRRYWUGMSJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CO)=C(C#N)C=1

Computed Properties

• Exact Mass: 224.97893 g/mol
• Monoisotopic Mass: 224.97893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.07
• XLogP3: 1.3
• Topological Polar Surface Area: 44

Additional information on 4-(Bromomethyl)-2-cyanobenzyl alcohol

4-(Bromomethyl)-2-cyanobenzyl Alcohol: A Comprehensive Overview

4-(Bromomethyl)-2-cyanobenzyl alcohol, also known by its CAS number 1261794-46-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group attached to the benzyl position and a cyano group at the second position of the benzene ring. The presence of these functional groups makes it highly reactive and valuable in synthetic chemistry, particularly in the synthesis of complex molecules and intermediates for pharmaceuticals, agrochemicals, and materials science.

The synthesis of 4-(Bromomethyl)-2-cyanobenzyl alcohol typically involves multi-step reactions, often starting from benzaldehyde derivatives. The introduction of the cyano group is achieved through cyanation reactions, while the bromomethyl group is introduced via alkylation or substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made 1261794-46-0 more accessible for large-scale applications.

In terms of chemical properties, 4-(Bromomethyl)-2-cyanobenzyl alcohol exhibits high reactivity due to the electron-withdrawing effects of the cyano group and the electrophilic nature of the bromomethyl group. This makes it an excellent substrate for various nucleophilic substitutions, additions, and coupling reactions. For instance, the bromomethyl group can undergo SN2 reactions with nucleophiles like amines or hydroxides to form substituted benzyl derivatives. Similarly, the cyano group can participate in Michael addition reactions or be converted into other functionalities such as carboxylic acids or esters under specific conditions.

The application of 1261794-46-0 in drug discovery has been a focal point of recent research. Its structure serves as a valuable scaffold for designing bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been explored as inhibitors of kinase enzymes, which are key targets in cancer therapy. The bromomethyl group provides a site for further functionalization, allowing chemists to introduce diverse substituents that enhance bioavailability and potency.

In addition to its role in pharmaceuticals, 4-(Bromomethyl)-2-cyanobenzyl alcohol has found utility in materials science. Its ability to form stable covalent bonds makes it a candidate for synthesizing advanced polymers and cross-linked materials. Recent studies have demonstrated its use in click chemistry reactions to create self-healing polymers with enhanced mechanical properties.

The environmental impact and safety profile of 1261794-46-0 are critical considerations for its industrial use. While it is not classified as a hazardous substance under standard conditions, proper handling procedures are recommended to minimize exposure risks. Research into greener synthesis methods and waste management strategies continues to address these concerns.

In conclusion, 4-(Bromomethyl)-2-cyanobenzyl alcohol, with its CAS number 1261794-46-0, stands out as a vital compound in modern organic chemistry. Its unique structure, reactivity, and versatility make it an indispensable tool in drug discovery, materials science, and synthetic chemistry. As research progresses, new applications and improved synthesis methods will undoubtedly expand its role in various industries.